Cas no 123016-76-2 (Benzoic acid,4-[(aminocarbonyl)phenylamino]-)
123016-76-2 structure
Product Name:Benzoic acid,4-[(aminocarbonyl)phenylamino]-
CAS No:123016-76-2
MF:C14H12N2O3
MW:256.256683349609
CID:167747
PubChem ID:154231
Update Time:2025-04-19
Benzoic acid,4-[(aminocarbonyl)phenylamino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[(aminocarbonyl)phenylamino]-
- 4-(N-carbamoylanilino)benzoic acid
- 4-[Carbamoyl(phenyl)amino]benzoic acid
- CCRIS 3480
- DTXSID50153833
- N-Phenyl-N-(p-carboxyphenyl)urea
- 123016-76-2
- SCHEMBL1304443
-
- Inchi: 1S/C14H12N2O3/c15-14(19)16(11-4-2-1-3-5-11)12-8-6-10(7-9-12)13(17)18/h1-9H,(H2,15,19)(H,17,18)
- InChI Key: XVUSKMFUTWIAKL-UHFFFAOYSA-N
- SMILES: O=C(N)N(C1C=CC=CC=1)C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 256.08486
- Monoisotopic Mass: 256.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- Density: 1.367
- Boiling Point: 483.7°Cat760mmHg
- Flash Point: 246.3°C
- Refractive Index: 1.68
- PSA: 83.63
Benzoic acid,4-[(aminocarbonyl)phenylamino]- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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